Cas no 16890-69-0 (Acetic acid, (methylamino)thioxo-, ethyl ester)

16890-69-0 structure
Product name:Acetic acid, (methylamino)thioxo-, ethyl ester
CAS No:16890-69-0
MF:C5H9NO2S
MW:147.1954600811
CID:1350309
Acetic acid, (methylamino)thioxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, (methylamino)thioxo-, ethyl ester
- N-Methylthioxamidsaeure-ethylester
- Acetic acid, 2-(methylamino)-2-thioxo-, ethyl ester
-
- Inchi: 1S/C5H9NO2S/c1-3-8-5(7)4(9)6-2/h3H2,1-2H3,(H,6,9)
- InChI Key: PANOVXUSGSOVHC-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C(NC)=S
Computed Properties
- Exact Mass: 147.03547
Experimental Properties
- Density: 1.146±0.06 g/cm3(Predicted)
- Boiling Point: 136-138 °C(Press: 11 Torr)
- PSA: 38.33
- pka: 11.08±0.70(Predicted)
Acetic acid, (methylamino)thioxo-, ethyl ester Related Literature
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Jyotsna Kaushal,K. K. Bhasin,S. K. Mehta,C. Raman Suri Chem. Commun., 2010,46, 5755-5757
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Bastian C. Krüger,Sven Meyer,Roman J. V. Wagner,Tim Schäfer Phys. Chem. Chem. Phys., 2017,19, 19896-19903
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